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Introduction

Thorium-230 (2°Th) dating, also known as Uranium-series disequilibrium dating, is a
radiometric dating technique paramount for establishing chronologies of geological and climatic
events over the late Quaternary period (the last ~600,000 years).[1][2][3] The method is
particularly effective for dating calcium carbonate materials such as corals and speleothems
(cave formations).[1][4] Its application has been crucial in paleoclimatology, paleoceanography,
and archaeology for reconstructing past sea levels, understanding climate cycles, and dating
ancient human activity.

Principle of the Method

The technique is based on the radioactive decay of Uranium-238 (238U) to 2°Th. The
fundamental principles are:

o Geochemical Separation: Uranium (U) is soluble in natural waters, whereas Thorium (Th) is
highly insoluble.[4][5] Consequently, when carbonates precipitate from water (e.g., coral
skeletons or speleothems), they incorporate trace amounts of uranium but are virtually free
of thorium.[4]

» Radioactive Ingrowth: After the carbonate material forms, the incorporated Uranium-234
(34U), a decay product of 228U, begins to decay into 23°Th. This newly formed 23°Th
accumulates within the mineral structure.[4]
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e Age Calculation: The age of the material is determined by measuring the degree to which
secular equilibrium has been restored between the radioactive isotope 22°Th and its parent,
2341J.[4] By measuring the activity ratio of 229Th to 234U, and knowing their decay constants,
the time elapsed since the material's formation can be calculated.[4][6]

Key Assumptions

The validity of 22°Th dating relies on several critical assumptions:

o Closed System: The sample must have remained a closed system since its formation. This
means there has been no gain or loss of uranium or thorium isotopes, except through
radioactive decay.[7] Materials like dense corals and speleothems are generally considered
closed systems, while more porous materials like bone and shell are less reliable.[4][7]

e Initial Thorium-230: The initial concentration of 22°Th in the sample at the time of formation
was zero or can be accurately corrected for.[5]

e Known Uranium-234/Uranium-238 Ratio: The initial 224U/238U ratio must be known or
measurable. For marine carbonates like corals, this is assumed to be the same as modern
seawater.

e Accurate Decay Constants: The decay constants (and thus half-lives) of the isotopes in the
decay chain are accurately known.[8]

Applications

o Paleoclimatology: Dating speleothems provides high-resolution records of continental
climate change, such as variations in monsoon intensity and rainfall.[1][9]

o Sea-Level Reconstruction: Dating fossil coral reefs that grew at or near past sea levels
allows for precise reconstructions of sea-level fluctuations.[1][10][11]

o Paleoceanography: In marine sediments, the flux of 2°Th is used to normalize sediment
accumulation rates, providing insights into past ocean productivity and dust input.[12][13][14]

o Archaeology: Dating carbonate crusts overlying rock art can provide minimum ages for the
artwork.[15]
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Limitations

e Age Range: The method is effective for materials up to approximately 600,000 years old.[1]
[3] Beyond this, the 23°Th/234U ratio approaches secular equilibrium, making age
determination imprecise.[9]

o Detrital Contamination: The presence of initial 23°Th, typically from silicate detritus (clays,
silts) incorporated into the sample, can lead to erroneously old ages. This is a common issue
in speleothems and sediments and requires correction, usually by measuring the non-
radiogenic isotope 232Th.[7][9]

o Open-System Behavior: Post-depositional alteration (diagenesis), such as recrystallization,
can lead to the loss or gain of uranium and thorium, violating the closed-system assumption
and compromising the age.[1][7]

Data Presentation

Table 1. Key Quantitative Data for Thorium-230 Dating

Parameter Value Reference
Isotope Half-Lives
Uranium-238 (228U) 4.468 billion years [16][17]

Uranium-234 (24U)

245,500 + 1,000 years

[4](8]

Thorium-230 (%°Th)

75,381 + 590 years

[4]18]

Dating Method

Effective Age Range

1 to ~600,000 years

[1](2]

Analytical Precision (Mass

Spec.)

Typically £1% or better

[4]

Typical Material Properties

Uranium Concentration in

Carbonates

Few parts per billion to few

parts per million

[4]
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Experimental Protocols

The following is a generalized protocol for 22°Th dating of carbonate samples using isotope
dilution mass spectrometry.

Protocol 1: Sample Preparation and Digestion

e Sample Selection and Cleaning:
o Select dense, unaltered material, avoiding porous or recrystallized sections.

o Mechanically clean the sample surface using a dental drill or similar tool to remove any
surficial detritus or altered layers.[18]

o Crush the cleaned subsample into a powder using an agate mortar and pestle.[18]
» Digestion and Spiking:
o Accurately weigh the powdered sample into a clean PFA vial.[19]

o Add a calibrated triple-spike solution containing known quantities of 22°Th, 233U, and 23°U.
[19][20] The spike allows for the determination of sample isotope concentrations and
correction for instrumental mass fractionation.

o Dissolve the sample and equilibrate it with the spike by adding nitric acid (e.g., 6M HNO3)
and heating on a hotplate.[18][19]

Protocol 2: Chemical Separation of Uranium and
Thorium

This protocol utilizes ion-exchange chromatography to isolate U and Th from the sample matrix
and each other.

e Column Preparation:

o Prepare a chromatography column with an appropriate anion-exchange resin (e.g., Bio-
Rad AG1-X8 or UTEVA resin).[12][21]
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o Clean and condition the column with sequential washes of ultrapure water, HCI, and HNOs
as specified by the chosen separation chemistry.[12]

e Separation Chemistry:

o Load the dissolved sample (in a nitric acid matrix, e.g., 7.5M HNO3) onto the conditioned
column.[12][19]

o Wash the column with nitric acid to elute matrix elements while U and Th are retained on
the resin.[19]

o Selectively elute the Thorium fraction using a different acid, such as hydrochloric acid
(e.g., 6M HCI). Collect this fraction in a clean vial.[12][19]

o Elute the Uranium fraction using ultrapure water or a very dilute acid. Collect this fraction
in a separate clean vial.[19]

Protocol 3: Isotopic Measurement by MC-ICP-MS

¢ Instrument Setup:

o Prepare the purified U and Th fractions for introduction into a Multi-Collector Inductively
Coupled Plasma Mass Spectrometer (MC-ICP-MS).[20]

o Tune the instrument to ensure optimal sensitivity and stability.
o Data Acquisition:
o Measure the isotopic ratios for the thorium fraction (e.g., 22°Th/22°Th, 232Th/22°Th).
o Measure the isotopic ratios for the uranium fraction (e.qg., 234U/233U, 235U/2331, 238/2361)).

o Measurements are typically bracketed with analyses of a standard solution with known
isotopic composition to correct for instrumental bias.

o Data Processing and Age Calculation:
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o Correct the measured ratios for procedural blanks, instrumental mass bias, and spike
contributions.[20][22]

o Calculate the sample's 239Th/238U and 234U/238U activity ratios.

o Correct for initial (detrital) 22°Th using the measured 232Th concentration and an assumed
initial 22°Th/232Th ratio.[9][20]

o Calculate the corrected 22°Th age using the appropriate age equation that relates the
measured activity ratios to time via the decay constants of 234U and 23°Th.

Mandatory Visualizations
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Caption: The Uranium-238 decay series highlights the decay of 234U to the 22°Th chronometer.
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Caption: Experimental workflow for Thorium-230 dating from sample collection to age
calculation.
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Caption: Logical diagram of the closed-system assumption in Thorium-230 dating.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1204741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204741?utm_src=pdf-body
https://www.benchchem.com/product/b1204741?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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